2-(2-Furyl)-1-[(4-methylphenyl)sulfonyl]pyrrolidine

• IUPAC Name: 2-(furan-2-yl)-1-(4-methylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C15H17NO3S/c1-12-6-8-13(9-7-12)20(17,18)16-10-2-4-14(16)15-5-3-11-19-15/h3,5-9,11,14H,2,4,10H2,1H3
• InChI Key: VHPYWJNFFZXPBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=CC=CO3
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

The compound “2-(2-Furyl)-1-[(4-methylphenyl)sulfonyl]pyrrolidine” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, a furyl group, which is a five-membered ring containing an oxygen atom, and a sulfonyl group attached to a methylphenyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, related compounds are often synthesized through various organic reactions. For instance, pyrrolidine derivatives can be synthesized through [3+2] and [4+2] annulations. Sulfonyl fluorides can be synthesized through fluorosulfonylation with fluorosulfonyl radicals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The pyrrolidine ring provides a cyclic structure, the furyl group introduces aromaticity and the sulfonyl group contributes to the polarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the pyrrolidine ring might undergo reactions at the nitrogen atom, the furyl group might participate in electrophilic aromatic substitution reactions, and the sulfonyl group could be involved in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, its solubility would be influenced by the polarity of its functional groups, and its melting and boiling points would depend on the strength of intermolecular forces.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future research directions involving this compound could include exploring its potential applications, studying its reactivity under various conditions, and developing efficient methods for its synthesis.

Synthesis routes and methods

Procedure details

The title compound, white solid, m.p. 58° C. and MS: m/e=291 (M+) was prepared in accordance with the general method of example 1e from (RS)-2-furan-2-yl-pyrrolidine and toluene-4-sulfonyl chloride.